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Compound of Interest

Compound Name: Antioxidant agent-4

Cat. No.: B3182341

Application Notes: Antioxidant Agent-4

Product Code: AG-004 For Research Use Only.

Description

Antioxidant Agent-4 is a novel, synthetic, small-molecule compound designed for potent
antioxidant and cytoprotective activities. It functions as a powerful activator of the Nuclear
factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a primary regulator of the cellular
antioxidant response.[1][2][3] Additionally, it possesses direct radical-scavenging capabilities.
Due to its hydrophobic nature, Antioxidant Agent-4 has low aqueous solubility, requiring
specific preparation for use in cell culture applications.[4] These notes provide detailed
protocols for its solubilization and application in cell-based assays.

Specifications

Property Value

Appearance White to off-white crystalline powder
Molecular Formula C20H1804

Molecular Weight 338.36 g/mol

Purity (HPLC) =98%

Storage Store at -20°C, protect from light and moisture
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Solubility Data

The solubility of Antioxidant Agent-4 was determined in various common laboratory solvents.
For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for
preparing concentrated stock solutions.

Solvent Solubility (at 25°C) Notes
Recommended for stock
DMSO > 100 mM (33.8 mg/mL) ]
solutions.
Can be used as an alternative
Ethanol (95%) ~ 25 mM (8.5 mg/mL)
solvent.
PBS (pH 7.4) <0.1 mM (< 0.03 mg/mL) Practically insoluble.[4]
Insoluble; requires pre-
Cell Culture Media <0.1mM dissolution in an organic

solvent.

Signaling Pathway

Antioxidant Agent-4 exerts its primary effect through the activation of the Nrf2-ARE signaling
pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1,
which facilitates its degradation.[1] Oxidative stress or the presence of Nrf2 activators like
Antioxidant Agent-4 disrupts the Nrf2-Keapl interaction. This stabilizes Nrf2, allowing it to
translocate to the nucleus where it binds to the Antioxidant Response Element (ARE) in the
promoter region of target genes.[1][2] This leads to the transcription of a suite of protective
genes, including antioxidant enzymes (e.g., Heme Oxygenase-1, NQO1) and detoxification
enzymes.[2]
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Preparation

Culture Cells to

Weigh Agent-4 Powder 90% Confluency

Assay Protocol

Dissolve in DMSO
(100 mM Stock)

Wash Cells with
Warm PBS

Prepare 2X Working
Solutions in Medium

Add 100 pL of 2X
Agent-4 Working Solution

Incubate (e.g., 1-24h, 37°C)

Perform Antioxidant
Assay (e.g., add DCFH-DA)

Induce Oxidative Stress
(e.g., add AAPH)

Measure Signal
(e.g., Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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